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Compound of Interest

Compound Name: 5-Azabenzimidazole

Cat. No.: B071554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 5-
Azabenzimidazole (CAS No. 272-97-9). The information herein is intended to supplement, not

replace, institutional safety protocols and the detailed information available on the substance's

Safety Data Sheet (SDS). Adherence to proper laboratory practices is paramount when working

with this and any chemical substance.

Chemical and Physical Properties
5-Azabenzimidazole, also known as 1H-Imidazo[4,5-c]pyridine, is a solid, beige powder.[1] A

summary of its key physical and chemical properties is provided in the table below.
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Property Value Reference

CAS Number 272-97-9 [1][2][3]

Molecular Formula C₆H₅N₃ [1][2][3]

Molecular Weight 119.12 g/mol [2][3]

Appearance Solid, Beige Powder [1]

Melting Point 168-172 °C [1][2]

Density 1.3 ± 0.1 g/cm³ [1]

Boiling Point 425.1°C at 760 mmHg [1]

Flash Point 224.4 ± 14.2 °C [1]

Vapor Pressure 4.85E-07 mmHg at 25°C [1]

Hazard Identification and Classification
5-Azabenzimidazole is classified as a hazardous substance. The following table summarizes

its GHS hazard classifications.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

Eye Irritation 2
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation.

Signal Word: Warning[2]

GHS Pictogram:[2]

GHS07: Exclamation Mark
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Toxicological Data
Comprehensive toxicological data, such as LD50 and LC50 values for 5-Azabenzimidazole,

are not readily available in publicly accessible databases. In the absence of specific data, it is

prudent to treat this compound with a high degree of caution, assuming it may be harmful if

swallowed, inhaled, or absorbed through the skin. The primary documented hazards are

irritation to the skin, eyes, and respiratory system.[2]

Occupational Exposure Limits
Currently, there are no established Occupational Exposure Limits (OELs), such as Permissible

Exposure Limits (PELs) or Threshold Limit Values (TLVs), for 5-Azabenzimidazole from major

regulatory bodies. In the absence of established limits, exposure should be minimized to the

lowest reasonably achievable level through the use of engineering controls, administrative

controls, and personal protective equipment.

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when handling 5-Azabenzimidazole. The following

recommendations are based on the known hazards of the compound.

Protection Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile). Inspect

gloves for integrity before each use.

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 dust mask or higher level

of respiratory protection should be used in a

well-ventilated area.

Safe Handling and Storage
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Handling Workflow
The following workflow outlines the key steps for the safe handling of 5-Azabenzimidazole
powder.
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Workflow for Safe Handling of 5-Azabenzimidazole Powder

Preparation

Handling

Cleanup and Disposal

Review SDS

Don Appropriate PPE

Ensure Fume Hood is Operational

Weigh Powder in Fume Hood

Proceed to Handling

Carefully Transfer to Reaction Vessel

Dissolve in Solvent

Decontaminate Work Surfaces

Proceed to Cleanup

Dispose of Waste in Labeled Container

Remove PPE

Wash Hands Thoroughly
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Logical Workflow for 5-Azabenzimidazole Spill Response

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Colleagues

Don Appropriate PPE

Contain the Spill

Clean Up Spill

Dispose of Waste

Decontaminate Area

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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